Aluminium samarium trioxide

• CAS RN: 12003-84-8
• Molecular Formula: AlO3Sm
• Molecular Weight: 225.3 g/mol
• IUPAC Name: aluminum;oxygen(2-);samarium(3+)
• InChI: InChI=1S/Al.3O.Sm/q+3;3*-2;+3
• InChI Key: DDUQUDHFIZQTCS-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Al+3].[Sm+3]
• synonyms: aluminium samarium trioxide

Description

Aluminium samarium trioxide is a rare earth metal oxide that has gained attention in scientific research due to its unique properties. This compound has potential applications in various fields, including catalysis, electronics, and biomedicine.

Scientific Research Applications

Aluminium samarium trioxide has been extensively studied for its potential applications in various scientific fields. In catalysis, this compound has been shown to exhibit high catalytic activity in the oxidation of alcohols and olefins. In electronics, aluminium samarium trioxide has been used as a dielectric material in thin-film transistors. In biomedicine, this compound has shown potential as a contrast agent for magnetic resonance imaging (MRI) due to its high magnetic susceptibility.

Mechanism Of Action

The mechanism of action of aluminium samarium trioxide is not fully understood. However, it is believed that the unique properties of this compound, such as its high surface area and catalytic activity, play a crucial role in its biological and chemical interactions.

Biochemical And Physiological Effects

Aluminium samarium trioxide has been shown to have low toxicity and biocompatibility, making it a promising candidate for biomedical applications. In addition, this compound has been shown to exhibit antioxidant properties, which may have potential therapeutic benefits for various diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of aluminium samarium trioxide is its high stability and durability, which makes it suitable for use in various lab experiments. However, the high cost and limited availability of this compound may limit its use in some research applications.

Future Directions

There are several future directions for research on aluminium samarium trioxide. One area of interest is the development of new synthesis methods that can produce this compound at a lower cost and with improved purity. Another area of research is the exploration of its potential applications in biomedicine, such as drug delivery and imaging. Finally, further studies are needed to fully understand the mechanism of action and biological effects of aluminium samarium trioxide.

Synthesis Methods

Aluminium samarium trioxide can be synthesized through various methods, including solid-state reactions, co-precipitation, and sol-gel processes. The most commonly used method is the solid-state reaction, which involves mixing aluminium and samarium oxides in a high-temperature furnace. This method produces a highly crystalline product with a well-defined structure.